N-(4-amino-6-oxo-2-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)benzamide

• IUPAC Name: N-[4-amino-6-oxo-2-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1H-pyrimidin-5-yl]benzamide
• InChI: InChI=1S/C20H16F3N5O3S/c21-20(22,23)12-8-4-5-9-13(12)25-14(29)10-32-19-27-16(24)15(18(31)28-19)26-17(30)11-6-2-1-3-7-11/h1-9H,10H2,(H,25,29)(H,26,30)(H3,24,27,28,31)
• InChI Key: UVHPUHDQWDQROQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=C(N=C(NC2=O)SCC(=O)NC3=CC=CC=C3C(F)(F)F)N
• Molecular Formula: C20H16F3N5O3S
• Molecular Weight: 463.4 g/mol

Description

N-(4-amino-6-oxo-2-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)benzamide is a useful research compound. Its molecular formula is C20H16F3N5O3S and its molecular weight is 463.44. The purity is usually 95%.
BenchChem offers high-quality N-(4-amino-6-oxo-2-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-amino-6-oxo-2-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The development of novel compounds often involves the synthesis of derivatives that share a core structural similarity with "N-(4-amino-6-oxo-2-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)benzamide". For instance, the creation of N-thioacyl 1,3-amino alcohols through the ring-opening of oxiranes with thioamide dianions showcases a method for preparing compounds with potentially similar applications in pharmaceutical research due to their stereochemically defined structures and the ability to undergo further chemical transformations (Murai et al., 2005).

Biological Activities

The research into compounds with similar structural frameworks often aims to identify their biological activities, which could include antimicrobial, anti-inflammatory, or anticancer effects. For example, studies on pyrimidine and thiophene derivatives have identified compounds with significant anti-inflammatory potency, surpassing standard drugs in some cases, indicating their potential as pharmaceutical agents (Abu‐Hashem et al., 2020). Another study focused on the synthesis and characterization of novel pyrazolopyrimidines derivatives, assessing their anticancer and anti-5-lipoxygenase agents, which further exemplifies the diverse pharmacological applications of these chemical frameworks (Rahmouni et al., 2016).